Cas no 106456-81-9 (meso-Tetra4-(allyloxy)phenylporphine)
106456-81-9 structure
Product Name:meso-Tetra4-(allyloxy)phenylporphine
CAS No:106456-81-9
MF:C56H46N4O4
MW:838.988853931427
CID:127160
Update Time:2024-01-25
meso-Tetra4-(allyloxy)phenylporphine Chemical and Physical Properties
Names and Identifiers
-
- 21H,23H-Porphine,5,10,15,20-tetrakis[4-(2-propen-1-yloxy)phenyl]-
- 5,10,15,20-tetrakis(4-prop-2-enoxyphenyl)-21,22-dihydroporphyrin
- 474525_SIAL
- 5 10 15 20-TETRAKIS(4-(ALLYLOXY)PHENYL)&
- 5,10,15,20-tetra(4'-allylhydroxyphenyl)porphyrin
- 5,10,15,20-Tetrakis[4-(allyloxy)phenyl]-21H,23H-porphine
- AC1NP3RD
- ACMC-20ma5n
- CTK4A4538
- meso-tetrakis[4-(allyloxy)phenyl]porphyrin
- meso-tetrakis< 4-(allyloxy)phenyl> porphyrin
- SureCN2429223
- tetra(4-allyloxyphenyl)porphine
- 5,10,15,20-tetrakis(4-(allyloxy)phenyl)-21H,23H-P
- meso-Tetra[4-(allyloxy)phenyl] porphine chloride
- 21H,23H-Porphine, 5,10,15,20-tetrakis[4-(2-propen-1-yloxy)phenyl]-
- meso-Tetra[4-(allyloxy)phenyl]porphine
- meso-Tetra4-(allyloxy)phenylporphine
-
- Inchi: 1S/C56H46N4O4/c1-5-33-61-41-17-9-37(10-18-41)53-45-25-27-47(57-45)54(38-11-19-42(20-12-38)62-34-6-2)49-29-31-51(59-49)56(40-15-23-44(24-16-40)64-36-8-4)52-32-30-50(60-52)55(48-28-26-46(53)58-48)39-13-21-43(22-14-39)63-35-7-3/h5-32,57,60H,1-4,33-36H2/b53-45-,53-46-,54-47-,54-49-,55-48-,55-50-,56-51-,56-52-
- InChI Key: TXPIYPFMEBQQFI-YFLSTINXSA-N
- SMILES: C1(C2=CC=C(OCC=C)C=C2)=C2N=C(C(C3=CC=C(OCC=C)C=C3)=C3NC(=C(C4=CC=C(OCC=C)C=C4)C4=NC(=C(C5=CC=C(OCC=C)C=C5)C5NC1=CC=5)C=C4)C=C3)C=C2 |c:26,t:11,29,44|
Computed Properties
- Exact Mass: 836.33652
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 64
- Rotatable Bond Count: 16
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 12.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.200±0.06 g/cm3(Predicted)
- Melting Point: 270-275℃
- PSA: 88.48
- LogP: 9.12540
- Solubility: Not determined
meso-Tetra4-(allyloxy)phenylporphine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-500mg |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 500mg |
5792.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-100mg |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 100mg |
1676.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-1g |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 1g |
9535.0CNY | 2021-07-10 | ||
| TRC | T287018-10mg |
meso-Tetra[4-(allyloxy)phenyl]porphine |
106456-81-9 | 10mg |
$ 58.00 | 2023-04-16 | ||
| TRC | T287018-50mg |
meso-Tetra[4-(allyloxy)phenyl]porphine |
106456-81-9 | 50mg |
$ 213.00 | 2023-04-16 | ||
| TRC | T287018-100mg |
meso-Tetra[4-(allyloxy)phenyl]porphine |
106456-81-9 | 100mg |
$ 316.00 | 2023-04-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-500mg |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 500mg |
5792CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-100mg |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 100mg |
1676CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14333-1g |
meso-Tetra[4-(allyloxy)phenyl] porphine chloride |
106456-81-9 | 1g |
9535CNY | 2021-05-08 | ||
| TRC | T287018-5mg |
meso-Tetra[4-(allyloxy)phenyl]porphine |
106456-81-9 | 5mg |
$ 138.00 | 2023-04-16 |
meso-Tetra4-(allyloxy)phenylporphine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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